1-Bromo-3-iodo-imidazo[1,5-a]pyrazin-8-ylamine

• Molecular Formula: C6H4BrIN4
• Molecular Weight: 338.93 g/mol
• IUPAC Name: 1-bromo-3-iodoimidazo[1,5-a]pyrazin-8-amine
• InChI: InChI=1S/C6H4BrIN4/c7-4-3-5(9)10-1-2-12(3)6(8)11-4/h1-2H,(H2,9,10)
• InChI Key: MLJPPDRNQDMCDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2I)Br)C(=N1)N

Description

1-Bromo-3-iodo-imidazo[1,5-a]pyrazin-8-ylamine is a useful research compound. Its molecular formula is C6H4BrIN4 and its molecular weight is 338.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-bromo-8-chloro-3-iodo-imidazo[1,5-a]pyrazine (250.00 mg, 0.696 mmol) in i-PrOH (8 mL) in a Parr bomb was added 7 mL ammonia in water (35%). The resulting solution was stirred at 95° C. overnight. The solvent was removed under reduced pressure and the crude material was passed through a short silica gel column (5% MeOH in DCM as eluent). The fractions were collected and combined, solvent was removed under reduced pressure to give a residue which was used in next step without further purification. MS (ES+): m/z: 338.80, 340.81 [MH+]. HPLC: tR=1.64 min (OpenLynx: polar—5 min).